2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C21H19FN2O3S/c22-18-10-7-11-19(14-18)23-21(25)16-24(15-17-8-3-1-4-9-17)28(26,27)20-12-5-2-6-13-20/h1-14H,15-16H2,(H,23,25)
• InChI Key: VPJXHIPMDUAVGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)NC2=CC(=CC=C2)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H19FN2O3S
• Molecular Weight: 398.5 g/mol

Description

2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide, also known as BFA, is a chemical compound that has been used in scientific research for its potential therapeutic properties. The synthesis of BFA involves several steps, including the reaction of aniline with benzyl chloride, followed by the addition of sodium sulfite and acetic anhydride.

Mechanism of Action

The mechanism of action of 2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to decrease the production of inflammatory mediators, such as prostaglandins and cytokines. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to increase the production of acetylcholine, a neurotransmitter that is involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide in lab experiments is its potential therapeutic properties. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development. However, one limitation of using this compound in lab experiments is its potential toxicity. This compound has been shown to be toxic to certain cell types, and further studies are needed to determine its safety and efficacy.

Future Directions

There are several future directions for research on 2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide. One area of research is the development of this compound-based therapies for inflammatory diseases, such as arthritis and inflammatory bowel disease. Another area of research is the development of this compound-based therapies for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans, and to identify any potential side effects or drug interactions.

Synthesis Methods

The synthesis of 2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide involves several steps, including the reaction of aniline with benzyl chloride, followed by the addition of sodium sulfite and acetic anhydride. The resulting product is then treated with 3-fluoroacetophenone to form this compound.

Scientific Research Applications

2-(N-benzylphenylsulfonamido)-N-(3-fluorophenyl)acetamide has been used in scientific research for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. This compound has also been studied for its potential use in treating Alzheimer's disease and other neurodegenerative disorders.